(2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate
(2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
144540-71-6
VCID:
VC21284199
InChI:
InChI=1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14+,15+/m1/s1
SMILES:
C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3
Molecular Formula:
C16H21NO2
Molecular Weight:
259.34 g/mol
(2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate
CAS No.: 144540-71-6
Cat. No.: VC21284199
Molecular Formula: C16H21NO2
Molecular Weight: 259.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144540-71-6 |
|---|---|
| Molecular Formula | C16H21NO2 |
| Molecular Weight | 259.34 g/mol |
| IUPAC Name | benzyl (2S,3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate |
| Standard InChI | InChI=1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14+,15+/m1/s1 |
| Standard InChI Key | ARGCRCXTJMQKNA-ILXRZTDVSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@H](C1)C[C@H](N2)C(=O)OCC3=CC=CC=C3 |
| SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3 |
| Canonical SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3 |
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